2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine

• IUPAC Name: 1-[2-[(3-fluorophenyl)methyl]morpholin-4-yl]pent-4-en-1-one
• InChI: InChI=1S/C16H20FNO2/c1-2-3-7-16(19)18-8-9-20-15(12-18)11-13-5-4-6-14(17)10-13/h2,4-6,10,15H,1,3,7-9,11-12H2
• InChI Key: GSKKKFASPUBMRM-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)N1CCOC(C1)CC2=CC(=CC=C2)F
• Molecular Formula: C16H20FNO2
• Molecular Weight: 277.33 g/mol

Description

2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine, also known as FBM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FBM is a morpholine derivative that has a unique chemical structure, making it an ideal candidate for use in scientific research.

Mechanism of Action

The exact mechanism of action of 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine is not fully understood, but studies have shown that it interacts with various proteins and enzymes in the body. 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine has also been shown to bind to specific receptors in the brain, such as the sigma-1 receptor, which is involved in various physiological processes.
Biochemical and Physiological Effects:
2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine has been shown to have various biochemical and physiological effects in the body. Studies have shown that 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine can improve cognitive function and memory, possibly through its interaction with the sigma-1 receptor. 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine has also been shown to have anti-inflammatory and antioxidant effects, which could have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine in lab experiments is its unique chemical structure, which allows for specific interactions with various enzymes and proteins. 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one limitation of using 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine is its potential toxicity, which could limit its use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action of 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine and its potential applications in various fields.

Future Directions

There are many potential future directions for research on 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine. One area of focus could be the development of 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine-based drugs for the treatment of various diseases, such as cancer and Alzheimer's disease. Another area of focus could be the study of 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine's interactions with specific enzymes and proteins, which could lead to the development of new drugs and therapies. Additionally, more research is needed to fully understand the potential toxicity of 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine and its effects on the body.

Synthesis Methods

2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine can be synthesized through a series of chemical reactions involving 3-fluorobenzylamine, 4-pentenoyl chloride, and morpholine. The process involves the formation of an amide bond between the 4-pentenoyl chloride and the 3-fluorobenzylamine, followed by the addition of morpholine to the resulting product. The final product is then purified using various techniques, such as column chromatography, to obtain pure 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine.

Scientific Research Applications

2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine has shown potential applications in various fields of scientific research, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine has been studied for its potential as a drug candidate for various diseases, such as cancer and Alzheimer's disease. In neuroscience, 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine has been studied for its effects on the central nervous system and its potential as a therapeutic agent for neurological disorders. In biochemistry, 2-(3-fluorobenzyl)-4-(4-pentenoyl)morpholine has been studied for its interactions with various enzymes and proteins, which could lead to the development of new drugs and therapies.